2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H22N2OS2/c1-2-26-20-10-6-5-9-18(20)21(25)24-22-23-19(14-27-22)17-12-11-15-7-3-4-8-16(15)13-17/h5-6,9-14H,2-4,7-8H2,1H3,(H,23,24,25)
• InChI Key: OJZOKMNJSDDWPC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C22H22N2OS2
• Molecular Weight: 394.6 g/mol

Description

2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide is a synthetic compound that has generated significant interest in scientific research due to its potential applications in various fields. This compound is a thiazole derivative that has been synthesized using various methods, and researchers have investigated its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism Of Action

The mechanism of action of 2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide is not fully understood. However, researchers have proposed that this compound may act as an inhibitor of specific enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide has various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide in lab experiments is its synthetic accessibility. This compound can be synthesized using various methods, making it readily available for research purposes. However, one of the limitations is that the mechanism of action is not fully understood, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer and inflammatory disorders. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective therapies. Additionally, researchers could explore its potential applications in materials science and organic chemistry.

Synthesis Methods

The synthesis of 2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide has been achieved using several methods. One of the most common methods involves the reaction of 2-bromo-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide with ethanethiol in the presence of a base such as potassium carbonate. Other methods involve the use of different reagents and reaction conditions.

Scientific Research Applications

2-(ethylthio)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has been investigated for its potential as a drug candidate. Other areas of research include materials science, organic chemistry, and biochemistry.